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Compound of Interest

Compound Name:

tert-Butyl 7-bromo-3,4-

dihydroisoquinoline-2(1H)-

carboxylate

Cat. No.: B153495 Get Quote

An In-depth Technical Guide to the Safety and Handling of tert-Butyl 7-bromo-3,4-
dihydroisoquinoline-2(1H)-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-Butyl 7-bromo-
3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 258515-65-0), a key intermediate in

pharmaceutical research and development. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical Identification and Physical Properties
tert-Butyl 7-bromo-3,4-dihydroisoquinoline-2(1H)-carboxylate is a heterocyclic compound

widely utilized in the synthesis of various biologically active molecules.[1] Its physical and

chemical properties are summarized below.
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Property Value Reference

CAS Number 258515-65-0 [2][3][4][5]

Molecular Formula C₁₄H₁₈BrNO₂ [2][4]

Molecular Weight 312.21 g/mol [4]

Appearance Solid [2][6]

Boiling Point 374.2 °C at 760 mmHg [2]

Storage Temperature -20°C [4][7]

Purity Typically ≥96% [4]

Hazard Identification and Safety Precautions
This compound is classified as hazardous. The following table summarizes its GHS hazard

statements and corresponding precautionary measures.

GHS Classification Hazard Statement Signal Word Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07 (Harmful)

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07 (Harmful)

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07 (Harmful)

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

H335: May cause

respiratory irritation
Warning GHS07 (Harmful)

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[6]

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

[6][8] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[6][8] Get immediate medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[6]

Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.

Handling, Storage, and Disposal
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid direct contact with the substance. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[6][8]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[6][8]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]
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The recommended storage temperature is -20°C.[4][7]

Keep away from incompatible materials such as strong oxidizing agents.[8]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or watercourses.

Experimental Protocol: Synthesis of tert-Butyl 7-
bromo-3,4-dihydroisoquinoline-2(1H)-carboxylate
The following is a representative protocol for the synthesis of the title compound.[3] All

operations should be performed in a fume hood with appropriate PPE.

Materials:

7-bromo-1,2,3,4-tetrahydroisoquinoline

Di-tert-butyl dicarbonate (Boc₂O)

Sodium carbonate (Na₂CO₃)

Tetrahydrofuran (THF)

Water (H₂O)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel
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Rotary evaporator

Procedure:

To a solution of 7-bromo-1,2,3,4-tetrahydroisoquinoline (1 equivalent) in a mixture of THF

and water, add sodium carbonate (2 equivalents).

Stir the mixture at room temperature.

Slowly add di-tert-butyl dicarbonate (1.5 equivalents).

Continue stirring the reaction mixture at room temperature overnight.

Monitor the reaction progress by an appropriate method (e.g., TLC).

Upon completion, dilute the reaction mixture with water.

Extract the product with ethyl acetate (3 times).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Purify the product as necessary.

Visualized Workflows
To ensure safe handling and proper experimental execution, the following workflows are

provided.
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General Chemical Handling Workflow

Risk Assessment

Select & Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Hazards

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh/Measure Chemical

Perform Experiment

Decontaminate Work Area

Properly Dispose of Waste

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: General workflow for safely handling chemical reagents in a laboratory setting.
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Synthesis Experimental Workflow

Preparation

Reaction

Workup & Purification

Dissolve Reactant & Base
in THF/Water

Add Boc₂O to the Mixture

Stir Overnight
at Room Temperature

Dilute with Water

Extract with Ethyl Acetate

Dry Organic Layer

Concentrate under
Reduced Pressure

Purify Product

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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